Cas no 68959-28-4 (2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro-)

2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro- structure
68959-28-4 structure
Product Name:2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro-
CAS No:68959-28-4
MF:C11H18O2
MW:182.259423732758
CID:511352
PubChem ID:11969488
Update Time:2025-04-19

2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro-
    • 5-HYDROXY-8-UNDECENOIC ACID DELTA-LACTONE
    • 6-[(Z)-hex-3-enyl]oxan-2-one
    • 5-Hydroxy-cis-8-undecenoic acid lactone
    • EINECS 273-411-8
    • FEMA No. 3758
    • UNII-3WL5LFE5RZ
    • (3E)-6-(3-hexenyl)tetrahydro-2H-pyran-2-one
    • 68959-28-4
    • AKOS006274559
    • trans-6-(3-hexenyl)tetrahydro-2H-pyran-2-one
    • (3E)-6-(hex-3-en-1-yl)tetrahydro-2H-pyran-2-one
    • 6-[(3E)-hex-3-en-1-yl]oxan-2-one
    • CHEBI:167500
    • (8E)-5-hydroxy-8-undecenoic acid delta-lactone
    • 5-hydroxyundec-8-enoic acid delta-lactone
    • CHEBI:167501
    • FEMA 3758
    • (E)-6-(hex-3-enyl)tetrahydro-2H-pyran-2-one
    • 6-(Hex-3-en-1-yl)tetrahydro-2H-pyran-2-one
    • NS00012593
    • 32764-99-1
    • 259210-34-9
    • JASMOLACTONE EXTRA C
    • (E)-6-(Hex-3-en-1-yl)tetrahydro-2H-pyran-2-one
    • (8E)-5-hydroxyundec-8-enoic acid delta-lactone
    • SCHEMBL3504628
    • (E)-6-(3-hexenyl)tetrahydro-2H-pyran-2-one
    • 6-(hex-3-en-1-yl)oxan-2-one
    • 6-[(E)-hex-3-enyl]oxan-2-one
    • 6-[(3E)-hex-3-en-1-yl]tetrahydro-2H-pyran-2-one
    • 6-hex-3-enyloxan-2-one
    • Inchi: 1S/C11H18O2/c1-2-3-4-5-7-10-8-6-9-11(12)13-10/h3-4,10H,2,5-9H2,1H3/b4-3+
    • InChI Key: UJHDFCVFLRPEJQ-ONEGZZNKSA-N
    • SMILES: O1C(CCCC1CC/C=C/CC)=O

Computed Properties

  • Exact Mass: 182.13100
  • Monoisotopic Mass: 182.13068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.7

Experimental Properties

  • Density: 0.953
  • Boiling Point: 297.489°C at 760 mmHg
  • Flash Point: 120.923°C
  • Refractive Index: 1.463
  • PSA: 26.30000
  • LogP: 2.82850
  • FEMA: 3758 | 5-HYDROXY-8-UNDECENOIC ACID DELTA-LACTONE
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